Cas no 1171125-20-4 (Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate)

• Product Name: Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate
• CAS No: 1171125-20-4
• MF: C₇H₉BrN₂O₂
• MW: 233.0626
• MDL: MFCD31556569
• CID: 4740449
• PubChem ID: 68405898
• Update Time: 2026-02-25

Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate
• ethyl 5-bromo-4-methyl-1h-imidazole-2-carboxylate
• QEJIHIQCNQSAQY-UHFFFAOYSA-N
• AKOS037648576
• BS-14689
• SY269871
• SCHEMBL20028540
• CS-0160804
• SCHEMBL2826264
• 1171125-20-4
• MFCD31556569
• DB-171430
• Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate

• MDL： MFCD31556569
• Inchi： 1S/C7H9BrN2O2/c1-3-12-7(11)6-9-4(2)5(8)10-6/h3H2,1-2H3,(H,9,10)
• InChI Key： QEJIHIQCNQSAQY-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])([H])[H])N([H])C(C(=O)OC([H])([H])C([H])([H])[H])=N1

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2

Additional information on Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate

Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate (CAS No. 1171125-20-4): A Comprehensive Overview

Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate, with the CAS registry number 1171125-20-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse applications in drug discovery, agrochemicals, and materials science. The structure of Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate features a bromine atom at the 4-position, a methyl group at the 5-position, and an ethoxycarbonyl group at the 2-position of the imidazole ring. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antimicrobial agents. The bromine substituent at the 4-position is particularly valuable in such applications, as it can undergo various substitution reactions to introduce additional functional groups that enhance biological activity.

The synthesis of Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate typically involves multi-step processes, including nucleophilic substitution and cyclization reactions. One common approach involves the reaction of an appropriate bromoalkane with a substituted imidazole derivative in the presence of a base catalyst. The methyl group at the 5-position plays a crucial role in stabilizing intermediates during these reactions, ensuring high yields and purity of the final product.

In terms of physical properties, Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate is a white crystalline solid with a melting point of approximately 98°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are often employed to confirm the purity and structure of the compound before its use in downstream applications.

One area where Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate has shown promise is in medicinal chemistry. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Initial studies suggest that this compound exhibits moderate inhibitory activity against these enzymes, making it a potential lead candidate for further optimization into therapeutic agents.

Furthermore, Ethyl 4-bromo-5-methyl-1H-imidazole-2-carboxylate has been explored as a building block for constructing more complex heterocyclic systems. Its versatility lies in the ability to undergo both nucleophilic and electrophilic substitutions at different positions on the imidazole ring. This property has been exploited in the synthesis of diverse scaffolds with potential applications in cancer therapy and neurodegenerative diseases.

In conclusion, Ethyl 4-bromo-5-methyl-H-imidazole--carboxylic acid ethyl ester (CAS No. 1171125--0--) is a valuable compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an attractive target for researchers seeking to develop novel bioactive molecules. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.